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Compound of Interest

Compound Name: Strontium;iodide

Cat. No.: B13733583

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core luminescence properties
of europium-doped strontium iodide (Srlz:Eu), a high-performance scintillator material. Its
exceptional light yield and excellent energy resolution make it a material of significant interest
for a variety of applications, including medical imaging, security screening, and high-energy
physics. This document details the material's key characteristics, the experimental
methodologies used to determine these properties, and the fundamental mechanisms
governing its scintillation performance.

Core Luminescence and Scintillation Properties

Europium-doped strontium iodide is renowned for its superior scintillation properties. When
exposed to ionizing radiation, Srlz:Eu efficiently converts the high-energy photons into visible
light. The key performance metrics are summarized in the tables below.

Physical and Optical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13733583?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Chemical Formula Srl2:Eu [1]
Density 4.59 g/cm?3 [1]
Melting Point 538 °C [1]
Crystal Structure Orthorhombic [2]

Effective Atomic Number (Zeff) 49

[1](2]

Refractive Index ~1.85

[1]3]

Hygroscopic Yes

[3]4]

Lumi | Scintillation Perf

Property Value

Reference

Light Yield Up to 120,000 photons/MeV

[5]

~80,000 - 93,000 photons/MeV  [2][6]

Energy Resolution (at 662
Down to 2.7% - 3% FWHM

[5117]

keV)

Typically ~3.5% FWHM [3]

Decay Time 1.0 - 5.0 ps (size dependent) [3]
~1.1-1.2 s [5][6]

Emission Maximum 432 - 435 nm [5]

Broad band from 225 nm to

Excitation Range
400 nm

Luminescence Mechanism and Energy Transfer

The scintillation in Srlz:Eu arises from the electronic transitions within the europium (Eu?*)

activator ions embedded in the strontium iodide (Srl2) host crystal lattice. The process can be

broken down into three main stages:
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» Energy Deposition: Incident high-energy radiation (e.g., gamma rays) interacts with the Srlz
crystal, creating a cascade of secondary electrons and electron-hole pairs.

» Energy Transfer: The energy from these charge carriers is transferred to the Eu?* activator
ions, promoting them from their ground state (4f7) to an excited state (4f°5d*).

e Luminescence: The excited Eu?* ions relax back to their ground state, emitting a photon in
the blue region of the visible spectrum. This 5d — 4f transition is responsible for the

characteristic emission peak around 435 nm.[5]
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Figure 1: Energy transfer and luminescence mechanism in Srlz:Eu.

Experimental Protocols

The characterization of Srl2:Eu scintillators involves a suite of specialized experimental
techniques to determine their key performance parameters.

Crystal Growth: Vertical Bridgman-Stockbarger
Technique

High-quality Srlz:Eu single crystals are typically grown from a molten salt using the vertical
Bridgman-Stockbarger method.[5] This technique allows for the slow, controlled solidification of
the material, which is crucial for achieving a uniform crystal structure with minimal defects.

Methodology:
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Material Preparation: High-purity strontium iodide (Srlz) and europium iodide (Eulz) powders
are used as the starting materials. The desired doping concentration of europium is typically
between 0.5% and 8%.[5] The materials are loaded into a crucible, often made of quartz or a
similar inert material, within a controlled-atmosphere glovebox to prevent hydration, as Srlz is
hygroscopic.[3]

Furnace Setup: The sealed crucible is placed in a vertical tube furnace with multiple heating
zones to create a precise temperature gradient. The temperature in the upper zone is
maintained above the melting point of Srlz (538 °C), while the lower zone is kept below the
melting point.[5]

Solidification: The crucible is slowly lowered through the temperature gradient. Solidification
begins at the bottom tip of the crucible, which can be shaped to promote the growth of a
single crystal. The lowering rate is a critical parameter, typically on the order of a few
millimeters per hour, to ensure a stable growth interface.

Cooling: After the entire melt has solidified, the crystal is slowly cooled to room temperature
over several hours to prevent thermal stress and cracking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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